12-oxo-5E,8E,10Z-heptadecatrienoic acid
Overview
Description
12-oxo-5E,8E,10Z-heptadecatrienoic acid, also known as 12-oxo-ETE, is a bioactive lipid mediator that plays an important role in various physiological and pathological processes. It is synthesized from arachidonic acid through the 12-lipoxygenase pathway and acts as a potent chemoattractant for leukocytes, promoting inflammation and tissue damage. However, recent research has also shown that 12-oxo-ETE has potential therapeutic applications in cancer, cardiovascular disease, and other conditions.
Scientific Research Applications
Chemotherapy Resistance and Analysis in Food Supplements
A study by Schlotterbeck et al. (2018) explored the role of polyunsaturated fatty acids, including 12-oxo-5E,8E,10Z-heptadecatrienoic acid, in inducing chemotherapy resistance. The presence of this compound in marine-based food supplements, like fish oil or algae extracts, was identified as a potential factor in inducing chemoresistance in cancer patients, as demonstrated in a mouse model.
Structural Characterization and Isomerization
Research by John & Schlegel (1998) focused on the thermodynamic and structural characterization of 12-(S)-hydroxy-(5Z, 8E, 10E)-heptadecatrienoic acid. Their study provided insights into the acid-catalyzed conversion and isomerization of this compound, contributing to a better understanding of its chemical behavior.
Metabolism and Analysis in Human Plasma
Hofmann et al. (1990) Hofmann et al. (1990) conducted a study on the measurement of 12-(S)-hydroxy-5Z,8E,10E-heptadecatrienoic acid and its metabolite 12-oxo-5Z,8E,10E-heptadecatrienoic acid in human plasma. This research is significant for understanding the metabolism and biological roles of these compounds in human physiology.
Enzyme Substrate Selectivity and Inhibition
Patel et al. (2009) Patel et al. (2009) investigated the substrate selectivity of 5-hydroxyeicosanoid dehydrogenase and its inhibition by various fatty acids, including 12-oxo-5E,8E,10Z-heptadecatrienoic acid. Their findings contribute to understanding the enzyme's role in metabolic pathways involving this compound.
properties
CAS RN |
103374-38-5 |
|---|---|
Product Name |
12-oxo-5E,8E,10Z-heptadecatrienoic acid |
Molecular Formula |
C17H26O3 |
Molecular Weight |
278.4 g/mol |
IUPAC Name |
(5E,8E,10Z)-12-oxoheptadeca-5,8,10-trienoic acid |
InChI |
InChI=1S/C17H26O3/c1-2-3-10-13-16(18)14-11-8-6-4-5-7-9-12-15-17(19)20/h5-8,11,14H,2-4,9-10,12-13,15H2,1H3,(H,19,20)/b7-5+,8-6+,14-11- |
InChI Key |
BEHRKNVAYQNKGG-XTYDYNBASA-N |
Isomeric SMILES |
CCCCCC(=O)/C=C\C=C\C/C=C/CCCC(=O)O |
SMILES |
CCCCCC(=O)C=CC=CCC=CCCCC(=O)O |
Canonical SMILES |
CCCCCC(=O)C=CC=CCC=CCCCC(=O)O |
synonyms |
12-keto-5,8,10-heptadecatrienoic acid 12-keto-HDTA 12-oxo-5,8,10-heptadecatrienoic acid |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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